Cas no 441290-77-3 (4-(diethylsulfamoyl)-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide
• CAS No: 441290-77-3
• MF: C₂₃H₂₃N₃O₃S₂
• MW: 453.577022790909
• CID: 6242115
• PubChem ID: 5051680
• Update Time: 2025-07-21

4-(diethylsulfamoyl)-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide
• (E)-4-(N,N-diethylsulfamoyl)-N-(3-methylnaphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide
• 4-(diethylsulfamoyl)-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide
• SR-01000445514-1
• AKOS024600645
• F0817-0259
• EU-0039663
• SR-01000445514
• 4-(diethylsulfamoyl)-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide
• 441290-77-3
• Oprea1_163845

• Inchi： 1S/C23H23N3O3S2/c1-4-26(5-2)31(28,29)18-13-10-17(11-14-18)22(27)24-23-25(3)20-15-12-16-8-6-7-9-19(16)21(20)30-23/h6-15H,4-5H2,1-3H3/b24-23-
• InChI Key： SBUNIZFUNIRUSI-VHXPQNKSSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(C)C3C=CC4C=CC=CC=4C=3S/2)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 453.11808395g/mol
• Monoisotopic Mass: 453.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų

Additional information on 4-(diethylsulfamoyl)-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide

Comprehensive Overview of 4-(diethylsulfamoyl)-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenebenzamide (CAS No. 441290-77-3)

The compound 4-(diethylsulfamoyl)-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenebenzamide (CAS No. 441290-77-3) is a specialized organic molecule with a unique structural framework. Its intricate design combines a naphthothiazole core with a diethylsulfamoyl and benzamide moiety, making it a subject of interest in pharmaceutical and materials science research. This compound's molecular weight and solubility profile are often discussed in academic circles, particularly for its potential applications in drug discovery and organic electronics.

Recent trends in AI-driven drug design and computational chemistry have brought attention to compounds like 441290-77-3. Researchers are leveraging machine learning algorithms to predict its bioactivity and binding affinity for specific targets. The sulfonamide group in its structure is particularly noteworthy, as it is a common pharmacophore in antibacterial and antifungal agents. This has led to increased searches for "sulfonamide derivatives in medicine" and "CAS 441290-77-3 applications" across scientific databases.

The synthesis route of 4-(diethylsulfamoyl)-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenebenzamide involves multi-step organic reactions, including condensation and sulfonylation processes. Its purification methods, such as column chromatography or recrystallization, are critical for achieving high purity levels (>98%). These technical details are frequently queried by chemists in forums discussing "challenges in heterocyclic compound synthesis."

From a spectroscopic characterization perspective, this compound exhibits distinct NMR peaks (1H and 13C) and mass spectrometry fragmentation patterns. The UV-Vis absorption spectrum of 441290-77-3 shows promising features for photophysical studies, aligning with growing interest in "organic semiconductor materials." Its thermal stability data, often measured via DSC or TGA, makes it relevant for high-performance polymer research.

In regulatory contexts, 441290-77-3 is not classified under restricted categories, but proper material safety data sheets (MSDS) should always be consulted. Environmental scientists are examining its biodegradation pathways due to rising concerns about "sustainable chemical design." The compound's logP value and environmental persistence are topics in green chemistry discussions.

The commercial availability of 4-(diethylsulfamoyl)-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenebenzamide through specialty chemical suppliers has increased, with pricing influenced by scale-up challenges and raw material costs. Patent literature reveals its inclusion in innovative formulations, particularly for targeted drug delivery systems. This connects to popular search queries like "new excipients in pharma" and "advanced drug carriers."

Future research directions for CAS 441290-77-3 may explore its structure-activity relationships (SAR) through molecular docking studies. The compound's electrochemical properties also warrant investigation for potential use in energy storage devices. These aspects position it at the intersection of medicinal chemistry and materials science, addressing contemporary scientific priorities.